Melk-IN-1

• IUPAC Name: methyl 2-hydroxy-3-[N-[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]phenyl]-C-phenylcarbonimidoyl]-1H-indole-5-carboxylate
• InChI: InChI=1S/C31H33N5O4/c1-34-15-17-36(18-16-34)20-27(37)35(2)24-12-10-23(11-13-24)32-29(21-7-5-4-6-8-21)28-25-19-22(31(39)40-3)9-14-26(25)33-30(28)38/h4-14,19,33,38H,15-18,20H2,1-3H3
• InChI Key: XIMRJNBUWJTLAL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)N(C)C2=CC=C(C=C2)N=C(C3=CC=CC=C3)C4=C(NC5=C4C=C(C=C5)C(=O)OC)O
• Molecular Formula: C31H33N5O4
• Molecular Weight: 539.6 g/mol

Description

Melk-IN-1 is a potent inhibitor of maternal embryonic leucine zipper kinase (MELK) with an IC50 and a Ki of 3 nM and 0.39 nM, respectively. It is a small molecule that has been used in scientific research and has shown promise in the treatment of certain types of cancer.

Molecular Structure Analysis

Melk-IN-1 has a molecular formula of C31H33N5O4 and a molecular weight of 539.62. The exact structure can be found in the Certificate of Analysis provided by the manufacturer.

Physical And Chemical Properties Analysis

Melk-IN-1 is a solid substance with a light yellow to yellow color. It is stable under normal temperatures and pressures. It is recommended to store the powder at -20°C for 3 years or at 4°C for 2 years.

Scientific Research Applications

• Cancer Treatment and Therapeutics :

  • MELK is frequently upregulated in various types of cancers, including triple-negative breast cancer and glioblastoma, making it a promising target for cancer therapy (Ganguly et al., 2014).
  • A study demonstrated that MELK inhibition or depletion reduced cell proliferation and growth in ovarian cancer cell lines, suggesting its potential as a treatment strategy (Kohler et al., 2017).
  • MELK has been found to be essential for the maintenance of cancer stem cells, and its inhibition induced apoptotic cell death in cancer stem cells derived from glioblastoma multiforme and breast cancer (Chung & Nakamura, 2013).

• Protein Interactions and Cell Cycle Regulation :

  • MELK plays a role in cell cycle control and embryonic development, impacting cell proliferation, apoptosis, and gene expression (Jiang & Zhang, 2013).
  • Research has shown that MELK expression correlates with tumor mitotic activity, linking its expression to aggressive disease and poor clinical prognosis in cancer patients (Giuliano et al., 2018).

• Drug Development and Screening :

  • MELK inhibitors, such as OTSSP167, are being developed and tested for their effectiveness in treating various types of human cancers (Pitner et al., 2017).
  • The development of novel selective MELK inhibitors has been a focus in drug discovery efforts, particularly for treating basal-like breast cancers (Huang et al., 2017).

• Clinical Trials and Potential Therapies :

  • MELK has been a subject in clinical trials for its potential use in chemotherapy for various cancer types, as its inhibition has shown promising results in preclinical models (Lin et al., 2017).

Mechanism of Action

Melk-IN-1 works by inhibiting the activity of MELK, a kinase involved in cell proliferation and survival. By inhibiting MELK, Melk-IN-1 can potentially slow down the growth of cancer cells.